1-(3-Bromo-5-fluorophenyl)ethanamine
Overview
Description
“1-(3-Bromo-5-fluorophenyl)ethanamine” is a chemical compound that belongs to the phenethylamine class of compounds. It has a molecular weight of 218.07 g/mol . The IUPAC name for this compound is "(1S)-1-(3-bromo-4-fluorophenyl)ethanamine" .
Synthesis Analysis
The synthesis of similar compounds involves the condensation of appropriate aldehydes with methylmagnesium chloride in THF (Tetrahydrofuran). The reaction mixture is stirred for a few hours at room temperature. After completion, the mixture is treated with a saturated solution of NH4Cl. The aqueous phase is then extracted with ethyl acetate. The combined organic layers are washed with water, dried over MgSO4, filtered, and the solvent is removed in vacuo. The crude product is purified by chromatography over silica gel.
Molecular Structure Analysis
The molecular formula of “1-(3-Bromo-5-fluorophenyl)ethanamine” is C8H9BrFN . The InChI code for this compound is "1S/C8H9BrFN/c1-5(11)6-2-3-8(10)7(9)4-6/h2-5H,11H2,1H3/t5-/m0/s1" .
Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 218.07 g/mol . The storage temperature for this compound is between 2-8°C in a dark place under an inert atmosphere .
Scientific Research Applications
Chemical Synthesis
“1-(3-Bromo-5-fluorophenyl)ethanamine” is a chemical compound with the molecular formula C8H9BrFN . It is used in the synthesis of various other compounds. The compound is stored in a dark place under an inert atmosphere at a temperature between 2-8°C .
Biological Applications
Sulfonamides, which are similar to “1-(3-Bromo-5-fluorophenyl)ethanamine”, have a wide range of biological applications in medicine and as pesticides . They have unique antitumor, antidiabetic, antiviral, anti-cancer, and other physiological activities .
Drug Development
The compound “1-(3-Bromo-5-fluorophenyl)ethanamine” could potentially be used in drug development. For instance, sulfonamide compounds like SLC-0111, sulofenur, indisulam, and pozapanib have been proven to have good anticancer effects and are currently applied in clinical trials .
Physicochemical Property Analysis
The compound “1-(3-Bromo-5-fluorophenyl)ethanamine” can be used in physicochemical property analysis. Density functional theory (DFT) is used to calculate the molecular structure, and the results are consistent with the X-ray diffraction results . In addition, DFT is also used to calculate and analyze the electrostatic potential and the frontier molecular orbital of the molecule, which provides some references for the analysis of the physical and chemical properties of the molecule .
Psychoactive Substance Research
Although not directly related to “1-(3-Bromo-5-fluorophenyl)ethanamine”, a similar compound “25B-NBF, 2-(4-bromo-2,5-dimethoxyphenyl)-N-(2-fluorobenzyl)ethanamine” is a new psychoactive substance classified as a phenethylamine . It is a potent agonist of the 5-hydroxytryptamine receptor . This suggests that “1-(3-Bromo-5-fluorophenyl)ethanamine” could potentially have applications in psychoactive substance research.
Safety and Hazards
properties
IUPAC Name |
1-(3-bromo-5-fluorophenyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrFN/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQHQVFFNZTTXGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC(=C1)Br)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromo-5-fluorophenyl)ethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[3-(Dimethylamino)phenoxy]benzene-1-carboximidamide hydrochloride](/img/structure/B1444171.png)
![Methyl 2-[(3,3,3-trifluoropropyl)amino]acetate hydrochloride](/img/structure/B1444173.png)
![6-(4-Bromophenylsulfonyl)-1-oxa-6-azaspiro[2.5]octane](/img/structure/B1444176.png)
